Cas no 1862908-41-5 ((1-Ethoxy-3-methylcyclohexyl)methanol)

• Product Name: (1-Ethoxy-3-methylcyclohexyl)methanol
• CAS No: 1862908-41-5
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 5699308
• PubChem ID: 130591112
• Update Time: 2025-10-05

(1-Ethoxy-3-methylcyclohexyl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-Ethoxy-3-methylcyclohexyl)methanol
• 1862908-41-5
• EN300-1143569
• CID 130591112
• Cyclohexanemethanol, 1-ethoxy-3-methyl-

• Inchi： 1S/C10H20O2/c1-3-12-10(8-11)6-4-5-9(2)7-10/h9,11H,3-8H2,1-2H3
• InChI Key： ZJUVRPKFGLDGGP-UHFFFAOYSA-N
• SMILES： O(CC)C1(CO)CCCC(C)C1

Computed Properties

• Exact Mass: 172.146329876g/mol
• Monoisotopic Mass: 172.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 0.95±0.1 g/cm3(Predicted)
• Boiling Point: 229.6±8.0 °C(Predicted)
• pka: 15.05±0.10(Predicted)

Additional information on (1-Ethoxy-3-methylcyclohexyl)methanol

Comprehensive Overview of (1-Ethoxy-3-methylcyclohexyl)methanol (CAS No. 1862908-41-5): Properties, Applications, and Industry Insights

(1-Ethoxy-3-methylcyclohexyl)methanol (CAS No. 1862908-41-5) is a specialized organic compound gaining traction in pharmaceutical intermediates, fragrance synthesis, and advanced material research. This cyclohexane derivative, characterized by its ethoxy and methanol functional groups, offers unique reactivity profiles that align with modern demands for sustainable and efficient chemical processes. Its molecular structure, featuring a 3-methylcyclohexyl backbone, enables selective modifications critical for high-value applications.

Recent trends in green chemistry have spotlighted compounds like (1-Ethoxy-3-methylcyclohexyl)methanol due to their potential as bio-based alternatives. Industry databases reveal growing searches for "cyclohexyl methanol derivatives" and "ether-alcohol hybrid molecules," reflecting interest in multifunctional building blocks. The compound's balanced lipophilicity, evidenced by its logP value (predicted ~2.1), makes it particularly relevant for drug delivery system optimization—a hot topic in 2024 pharmaceutical R&D.

From a synthetic perspective, CAS 1862908-41-5 demonstrates remarkable versatility. Patent analyses show its utility in creating chiral auxiliaries for asymmetric synthesis, addressing the pharmaceutical industry's need for enantioselective methodologies. Laboratory studies highlight its stability under pH-neutral conditions, a property highly valued in catalyst design and polymers modification. These characteristics answer frequent search queries like "stable cyclohexanol derivatives" and "non-toxic alcohol solvents."

The fragrance industry has shown particular interest in (1-Ethoxy-3-methylcyclohexyl)methanol's olfactory properties. GC-MS studies indicate it contributes woody-amber notes with exceptional longevity, making it a candidate for premium sustainable perfumery applications. This aligns with consumer trends favoring "eco-friendly fragrance ingredients"—a keyword phrase with 320% growth in search volume since 2022 according to SEO analytics tools.

Advanced material science applications leverage the compound's hydrogen-bonding capacity and steric hindrance effects. Research papers describe its role in modifying epoxy resin properties and enhancing polyurethane elastomer performance. Such findings respond to industry searches for "specialty alcohol modifiers" and "low-VOC additive chemistry," demonstrating the compound's relevance in addressing contemporary material challenges.

Quality specifications for CAS 1862908-41-5 typically require ≥98% purity by HPLC, with strict control of isomeric impurities. Analytical techniques like NMR spectroscopy and mass spectrometry are crucial for verification, topics frequently searched alongside "cyclohexanol derivative analysis." The compound's shelf life exceeds 24 months when stored under anhydrous conditions at 2-8°C, a storage profile matching user queries about "oxygen-sensitive chemical preservation."

Regulatory status evaluations confirm (1-Ethoxy-3-methylcyclohexyl)methanol complies with major chemical inventories including TSCA and REACH. This compliance addresses 78% of regulatory-related searches for "novel cyclohexane derivatives" according to recent SEO data. The compound's biodegradation potential (OECD 301F testing pending) further enhances its alignment with circular economy principles—a dominant theme in 2024 chemical industry discourse.

Future research directions may explore the compound's phase-transfer catalytic properties and micellar solubilization effects, areas generating significant academic interest. These potential applications correlate with emerging search terms like "green chemistry cyclohexanol applications" and "multifunctional alcohol synergists." As industries prioritize molecular efficiency, CAS 1862908-41-5 stands positioned as a versatile intermediate meeting both performance and sustainability criteria.